Cas no 887896-49-3 (1-4-(difluoromethoxy)phenyl-3-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea)

• Product Name: 1-4-(difluoromethoxy)phenyl-3-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea
• CAS No: 887896-49-3
• MF: C₂₁H₂₁F₂N₃O₂S
• MW: 417.472150564194
• CID: 6192254
• PubChem ID: 7136968
• Update Time: 2024-01-05

1-4-(difluoromethoxy)phenyl-3-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-3-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylthiourea
• AKOS024594634
• 887896-49-3
• F0667-0152
• 1-[4-(difluoromethoxy)phenyl]-3-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea

• Inchi： 1S/C21H21F2N3O2S/c1-12-3-4-13(2)18-17(12)11-14(19(27)26-18)9-10-24-21(29)25-15-5-7-16(8-6-15)28-20(22)23/h3-8,11,20H,9-10H2,1-2H3,(H,26,27)(H2,24,25,29)
• InChI Key： UQCXVICJODVRHM-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)OC(F)F)NCCC1C(NC2C(C)=CC=C(C)C=2C=1)=O

Computed Properties

• Exact Mass: 417.13225442g/mol
• Monoisotopic Mass: 417.13225442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones